Cas no 3663-20-5 (N-(4-Butylphenyl)acetamide)

• Product Name: N-(4-Butylphenyl)acetamide
• CAS No: 3663-20-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 317164
• PubChem ID: 77227
• Update Time: 2025-09-28

N-(4-Butylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-butylphenyl)-
• N-(4-butylphenyl)acetamide
• N1-(4-BUTYLPHENYL)ACETAMIDE
• 4-Acetamino-1-butyl-benzol
• 4-butylacetanilide
• 4-n-butylacetanilide
• GNF-Pf-1449
• n-butyl-4 acetanilide
• MS-22011
• 3663-20-5
• N-acetyl-4-n-butylaniline
• CHEMBL601763
• p-n-Butylacetanilid
• SY354481
• Acetamide, N-(4-butylphenyl)-
• n-(4-butylphenyl)acetamide (en)
• FT-0629672
• GDQKURDANTWHBA-UHFFFAOYSA-N
• Maybridge1_000046
• MFCD00277211
• p-normalbutylacetanilide
• CS-0362257
• MixCom1_000090
• DTXSID20190098
• AKOS002960247
• W16167
• SCHEMBL2748237
• N-(4-Butylphenyl)acetamide

• Inchi： 1S/C12H17NO/c1-3-4-5-11-6-8-12(9-7-11)13-10(2)14/h6-9H,3-5H2,1-2H3,(H,13,14)
• InChI Key： GDQKURDANTWHBA-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.015
• Melting Point: 107 °C
• Boiling Point: 349.6°Cat760mmHg
• Flash Point: 208.8°C
• Refractive Index: 1.542
• PSA: 29.10000
• LogP: 3.06060

N-(4-Butylphenyl)acetamide Security Information

• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-Butylphenyl)acetamide

N-(4-Butylphenyl)Acetamide: A Comprehensive Overview

N-(4-Butylphenyl)acetamide, also known by its CAS registry number CAS No. 3663-20-5, is a compound of significant interest in various fields of chemistry and materials science. This compound is a derivative of acetamide, with a butyl group attached to the para position of the phenyl ring. Its structure makes it versatile for applications ranging from pharmaceuticals to advanced materials.

The synthesis of N-(4-butylphenyl)acetamide typically involves nucleophilic acylation, where an amine reacts with an acylating agent in the presence of appropriate catalysts. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. This has made the compound more accessible for large-scale applications.

In terms of physical properties, N-(4-butylphenyl)acetamide exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various chemical reactions and formulations. The compound's stability under normal conditions also contributes to its reliability in industrial settings.

One of the most promising areas of application for N-(4-butylphenyl)acetamide is in the pharmaceutical industry. Recent studies have highlighted its potential as a drug delivery agent due to its ability to enhance the bioavailability of certain medications. Researchers have explored its use as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and absorption.

Beyond pharmaceuticals, N-(4-butylphenyl)acetamide has found utility in polymer science as a building block for functional polymers. Its ability to form hydrogen bonds makes it an ideal component for creating materials with tailored mechanical and thermal properties. For instance, it has been used in the development of thermoresponsive polymers that can change their properties in response to temperature changes, opening new possibilities in smart materials.

The environmental impact of N-(4-butylphenyl)acetamide has also been a topic of recent research. Studies have shown that under specific conditions, the compound can undergo biodegradation, reducing its persistence in the environment. This finding is particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, N-(4-butylphenyl)acetamide, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new discoveries emerge, this compound is poised to play an even greater role in advancing technology and improving quality of life across various sectors.